Cas no 1248585-73-0 ({1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid
• CAS No: 1248585-73-0
• MF: C₁₅H₁₉BFNO₄
• MW: 307.125067949295
• MDL: MFCD18427558
• CID: 1221011
• PubChem ID: 66738840
• Update Time: 2025-10-29

{1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-ethyl-5-fluoro-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-1h-indol -2-yl)boronic Acid
• {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid
• SCHEMBL597138
• {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1h-indol-2-yl}boronicacid
• {1-Boc-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid
• PS-20313
• CS-0310367
• DB-200722
• (1-(tert-butoxycarbonyl)-6-ethyl-5-fluoro-1H-indol-2-yl)boronic acid
• [6-ethyl-5-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• {1-[(TERT-BUTOXY)CARBONYL]-6-ETHYL-5-FLUORO-1H-INDOL-2-YLBORONIC ACID
• starbld0042689
• D97065
• 1248585-73-0
• 1-(1,1-Dimethylethyl) 2-borono-6-ethyl-5-fluoro-1H-indole-1-carboxylate
• 1-(tert-butoxycarbonyl)-6-ethyl-5-fluoro-1h-indol-2-ylboronic acid
• DTXSID101151102

• MDL： MFCD18427558
• Inchi： 1S/C15H19BFNO4/c1-5-9-7-12-10(6-11(9)17)8-13(16(20)21)18(12)14(19)22-15(2,3)4/h6-8,20-21H,5H2,1-4H3
• InChI Key： SLSOKQMFILENJM-UHFFFAOYSA-N
• SMILES： FC1=CC2C=C(B(O)O)N(C(=O)OC(C)(C)C)C=2C=C1CC

Computed Properties

• Exact Mass: 307.1391164g/mol
• Monoisotopic Mass: 307.1391164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Additional information on {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid

Comprehensive Overview of {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid (CAS No. 1248585-73-0)

The compound {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid (CAS No. 1248585-73-0) is a highly specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique indole core modified with a tert-butoxycarbonyl (Boc) protecting group, an ethyl substituent, and a fluoro atom, making it a versatile intermediate for drug discovery. Its boronic acid moiety is particularly valuable in Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in medicinal chemistry.

In recent years, the demand for boronic acid derivatives like 1248585-73-0 has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its potential in cancer treatment, as indole-based compounds are known to modulate key biological pathways. The fluoro substitution enhances metabolic stability, while the Boc group allows for selective deprotection, enabling precise synthetic control. These attributes align with the growing interest in precision medicine and personalized therapeutics.

The synthesis of {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid involves multi-step organic transformations, often starting from commercially available 5-fluoroindole precursors. Key steps include N-Boc protection, electrophilic substitution for ethyl introduction, and boronation at the 2-position. The compound’s purity is critical for downstream applications, and advanced analytical techniques like HPLC and NMR are employed for quality control. This rigorous process ensures compatibility with high-throughput screening (HTS) platforms, a hot topic in AI-driven drug discovery.

From an industrial perspective, CAS No. 1248585-73-0 is gaining traction in contract research organizations (CROs) and biotech startups focusing on kinase inhibitors and PROTACs (Proteolysis-Targeting Chimeras). Its structural features make it a promising candidate for fragment-based drug design (FBDD), a strategy frequently discussed in computational chemistry forums. Additionally, the compound’s compatibility with green chemistry principles—such as minimizing hazardous byproducts—resonates with the global push for sustainable pharmaceutical manufacturing.

For researchers sourcing this material, it’s essential to note that {1-[(tert-butoxy)carbonyl]-6-ethyl-5-fluoro-1H-indol-2-yl}boronic acid is typically supplied as a white to off-white crystalline powder with strict storage recommendations (e.g., under inert atmosphere at -20°C). Its stability in aqueous solutions and organic solvents varies, necessitating optimized reaction conditions. These practical considerations are frequently queried in scientific databases and patent literature, reflecting its niche but expanding role in cutting-edge research.

Looking ahead, the integration of machine learning in molecular property prediction could further unlock the potential of 1248585-73-0. As structure-activity relationship (SAR) studies become more data-driven, this compound’s modular design positions it as a valuable scaffold for next-generation therapeutics. Whether in academia or industry, its applications underscore the intersection of traditional organic synthesis and innovative bioengineering—a duality central to modern chemical sciences.